Cas no 1542682-85-8 (3-(1H-PYRAZOL-1-YL)PYRIDINE-4-CARBONITRILE)

• Product Name: 3-(1H-PYRAZOL-1-YL)PYRIDINE-4-CARBONITRILE
• CAS No: 1542682-85-8
• MF: C₉H₆N₄
• MW: 170.170740604401
• CID: 4604968
• PubChem ID: 114287774
• Update Time: 2025-06-07

3-(1H-PYRAZOL-1-YL)PYRIDINE-4-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 3-(1H-PYRAZOL-1-YL)PYRIDINE-4-CARBONITRILE

• Inchi： 1S/C9H6N4/c10-6-8-2-4-11-7-9(8)13-5-1-3-12-13/h1-5,7H
• InChI Key： BWDQRIBIXNOLKO-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C#N)=C1N1C=CC=N1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(1H-PYRAZOL-1-YL)PYRIDINE-4-CARBONITRILE

Introduction to 3-(1H-PYRAZOL-1-YL)PYRIDINE-4-CARBONITRILE (CAS No. 1542682-85-8) and Its Emerging Applications in Chemical Biology

3-(1H-PYRAZOL-1-YL)PYRIDINE-4-CARBONITRILE, identified by its CAS number 1542682-85-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and promising biological activities. This compound belongs to the pyrazole and pyridine classes, which are well-documented for their versatility in pharmaceutical and agrochemical applications. The presence of a nitrile group at the 4-position of the pyridine ring enhances its reactivity, making it a valuable scaffold for further chemical modifications and drug discovery efforts.

The pyrazole moiety in 3-(1H-PYRAZOL-1-YL)PYRIDINE-4-CARBONITRILE contributes to its potential as a bioactive molecule. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The 1H-pyrazol-1-yl substituent provides a rigid aromatic system that can interact with biological targets, such as enzymes and receptors, thereby modulating cellular processes. This structural feature has been exploited in the design of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzymes involved in cancer progression. 3-(1H-PYRAZOL-1-YL)PYRIDINE-4-CARBONITRILE has been identified as a promising lead compound in this context. Its ability to bind to the active sites of kinases stems from the combined effects of the pyrazole and pyridine rings, which can adopt multiple conformations to accommodate the enzyme's binding pocket. Preliminary computational studies have suggested that this compound exhibits high binding affinity for several kinases, making it a candidate for further optimization.

One of the most compelling aspects of 3-(1H-PYRAZOL-1-YL)PYRIDINE-4-CARBONITRILE is its potential as a scaffold for structure-based drug design. The nitrile group at the 4-position of the pyridine ring serves as a versatile handle for chemical modification, allowing researchers to introduce additional functional groups that can enhance potency, selectivity, and pharmacokinetic properties. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at various positions on the molecule, thereby expanding its chemical space.

Recent advancements in medicinal chemistry have highlighted the importance of rational drug design, where computational methods are used to predict the binding modes of small molecules with biological targets. In this regard, 3-(1H-PYRAZOL-1-YL)PYRIDINE-4-CARBONITRILE has been subjected to molecular docking studies to identify optimal binding interactions with target proteins. These studies have revealed that the compound can form hydrogen bonds and hydrophobic interactions with key residues in the binding pocket of kinases, suggesting its potential as an inhibitor.

The synthesis of 3-(1H-PYRAZOL-1-YL)PYRIDINE-4-CARBONITRILE involves multi-step organic transformations that highlight its synthetic accessibility. The core pyrazole ring can be synthesized via cyclocondensation reactions between hydrazines and α-haloketones or α-bromoaldehydes. Subsequent functionalization at the 4-position of the pyridine ring is achieved through nucleophilic substitution or metal-catalyzed coupling reactions. These synthetic routes are well-established and can be adapted to produce analogs with modified substituents.

In addition to its pharmaceutical applications, 3-(1H-PYRAZOL-1-YL)PYRIDINE-4-CARBONITRILE has shown promise in agrochemical research. Pyrazole derivatives are widely used as herbicides and fungicides due to their ability to inhibit key enzymatic pathways in plants and fungi. The nitrile group in this compound enhances its bioactivity by facilitating interactions with biological targets, making it a potential candidate for developing novel crop protection agents.

The growing interest in green chemistry has also spurred research into sustainable synthetic methods for producing 3-(1H-PYRAZOL-1-YL)PYRIDINE-4-CARBONITRILE. Catalytic processes that minimize waste and energy consumption are being explored to improve the environmental footprint of drug synthesis. For example, transition-metal catalysis has been employed to achieve selective functionalization without harsh reaction conditions.

Future directions in the study of 3-(1H-PYRAZOL-1-YL)PYRIDINE-4-CARBONITRILE include exploring its mechanisms of action in vitro and in vivo. Understanding how this compound interacts with biological targets will provide insights into its therapeutic potential and help guide further optimization efforts. Additionally, preclinical studies are needed to assess its safety and efficacy before it can be advanced into clinical trials.

The development of novel small molecules like 3-(1H-PYRAZOL-1-YL)PYRIDINE-4-CARBONITRILE represents a significant advancement in chemical biology research. By leveraging structural diversity and computational methods, researchers can identify bioactive compounds with tailored properties for therapeutic use. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in addressing complex diseases.